Cas no 35760-48-6 ([1,2,4]Triazolo[1,5-b]isoquinoline)

• Product Name: [1,2,4]Triazolo[1,5-b]isoquinoline
• CAS No: 35760-48-6
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 1472349
• Update Time: 2024-08-23

[1,2,4]Triazolo[1,5-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-b]isoquinoline

• Inchi： 1S/C10H7N3/c1-2-4-9-6-13-10(11-7-12-13)5-8(9)3-1/h1-7H
• InChI Key： BPSYGIJANUNCPC-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC2=NC=NN12

Computed Properties

• Exact Mass: 169.06411

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 160-161 °C
• PSA: 30.19
• pka: 2.70±0.30(Predicted)